Cas no 2060047-65-4 (5-ethyl-6-azabicyclo3.2.0heptane)

• Product Name: 5-ethyl-6-azabicyclo3.2.0heptane
• CAS No: 2060047-65-4
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD30500221
• CID: 5173676
• PubChem ID: 137703504
• Update Time: 2025-05-30

5-ethyl-6-azabicyclo3.2.0heptane Chemical and Physical Properties

Names and Identifiers

• 6-Azabicyclo[3.2.0]heptane, 5-ethyl-
• 5-ethyl-6-azabicyclo3.2.0heptane

• MDL： MFCD30500221
• Inchi： 1S/C8H15N/c1-2-8-5-3-4-7(8)6-9-8/h7,9H,2-6H2,1H3
• InChI Key： HHYYXMPZJJLJSJ-UHFFFAOYSA-N
• SMILES： C12C(CC)(NC1)CCC2

Additional information on 5-ethyl-6-azabicyclo3.2.0heptane

Introduction to 5-Ethyl-6-Azabicyclo[3.2.0]heptane (CAS No. 2060047-65-4)

5-Ethyl-6-azabicyclo[3.2.0]heptane, with the CAS number 2060047-65-4, is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The structure of 5-ethyl-6-azabicyclo[3.2.0]heptane features a seven-membered ring with a nitrogen atom and an ethyl group, providing it with unique chemical and biological properties.

The synthesis of 5-ethyl-6-azabicyclo[3.2.0]heptane has been extensively studied, and several methods have been reported in the literature. One of the most common approaches involves the cyclization of appropriate precursors under carefully controlled conditions. The resulting compound is highly stable and can be purified using standard techniques such as column chromatography and recrystallization. The structural confirmation of 5-ethyl-6-azabicyclo[3.2.0]heptane is typically achieved through spectroscopic methods, including NMR, IR, and mass spectrometry.

In terms of its biological activity, 5-ethyl-6-azabicyclo[3.2.0]heptane has shown promising results in various preclinical studies. Recent research has focused on its potential as a modulator of specific receptors and enzymes, which are implicated in several diseases. For instance, studies have demonstrated that 5-ethyl-6-azabicyclo[3.2.0]heptane exhibits selective binding to certain G protein-coupled receptors (GPCRs), making it a potential candidate for the development of novel drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its receptor-binding properties, 5-ethyl-6-azabicyclo[3.2.0]heptane has also been investigated for its effects on enzyme activity. Enzymes play a crucial role in many physiological processes, and modulating their activity can have significant therapeutic benefits. Research has shown that 5-ethyl-6-azabicyclo[3.2.0]heptane can inhibit specific enzymes involved in inflammation and pain pathways, suggesting its potential use in the treatment of inflammatory diseases and chronic pain conditions.

The pharmacokinetic properties of 5-ethyl-6-azabicyclo[3.2.0]heptane have also been studied to evaluate its suitability as a drug candidate. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in vivo. These properties make it an attractive candidate for further development into clinical trials.

In addition to its therapeutic potential, 5-ethyl-6-azabicyclo[3.2.0]heptane has been explored for its use in chemical biology research tools. Its unique structure allows it to serve as a scaffold for the design of more complex molecules with enhanced biological activities. This makes it a valuable starting point for medicinal chemists aiming to develop new lead compounds for drug discovery programs.

The safety profile of 5-ethyl-6-azabicyclo[3.2.0]heptane is another critical aspect that has been extensively evaluated in preclinical studies. Toxicity assays have shown that it exhibits low toxicity at therapeutic concentrations, which is an important consideration for its potential use in humans. However, further studies are needed to fully understand its long-term safety and any potential side effects.

In conclusion, 5-Ethyl-6-Azabicyclo[3.2.0]heptane (CAS No. 2060047-65-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable biological properties make it an attractive candidate for further development into novel therapeutics targeting various diseases and conditions.